Cas no 2172257-43-9 (3-bromo-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid)

• Product Name: 3-bromo-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid
• CAS No: 2172257-43-9
• MF: C₂₆H₁₉BrN₂O₅
• MW: 519.343466043472
• CID: 5767892
• PubChem ID: 165556256
• Update Time: 2025-11-06

3-bromo-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2172257-43-9
• EN300-1550271
• 3-bromo-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]benzoic acid
• 3-bromo-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid

• Inchi： 1S/C26H19BrN2O5/c27-22-14-16(25(31)32)11-12-23(22)29-24(30)10-5-13-28-26(33)34-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,11-12,14,21H,13,15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： PYFCHLWBHPPXGS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1NC(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 518.04773g/mol
• Monoisotopic Mass: 518.04773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-bromo-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid

Comprehensive Overview of 3-bromo-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid (CAS No. 2172257-43-9)

The compound 3-bromo-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid (CAS No. 2172257-43-9) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. Its unique structural features, including the fluorenylmethoxycarbonyl (Fmoc) protecting group and the bromo-substituted ynamido moiety, make it a valuable intermediate for peptide coupling and click chemistry applications. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of targeted therapies and bioconjugation techniques.

One of the most intriguing aspects of 3-bromo-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid is its role in peptide synthesis. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions. This compound’s incorporation of both Fmoc-protected amine and ynamide functionalities allows for versatile applications in constructing complex peptide architectures. Recent studies highlight its utility in creating peptide-drug conjugates, a hot topic in oncology research, where precise targeting of cancer cells is critical.

In addition to its applications in peptide chemistry, 3-bromo-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid is also being investigated for its potential in bioorthogonal chemistry. The bromo-ynamide group can participate in copper-free click reactions, enabling selective labeling of biomolecules in live cells. This property aligns with the growing demand for non-invasive imaging techniques and theranostic agents. As the scientific community seeks greener and more efficient synthetic routes, this compound’s compatibility with aqueous reaction conditions further enhances its appeal.

The synthesis and characterization of 3-bromo-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and reproducibility, which are essential for its use in sensitive biological assays. Given the rising interest in high-throughput screening and fragment-based drug design, this compound’s well-defined structure and reactivity profile make it a reliable tool for medicinal chemists.

Another area where 3-bromo-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid shows promise is in the development of proteolysis-targeting chimeras (PROTACs). These bifunctional molecules, which degrade target proteins via the ubiquitin-proteasome system, represent a breakthrough in drug discovery. The compound’s ability to link E3 ligase ligands and target protein binders through its reactive groups positions it as a key building block in this cutting-edge field.

From a commercial perspective, the demand for 3-bromo-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid is driven by its versatility and the expanding market for custom synthesis services. Pharmaceutical companies and contract research organizations (CROs) are increasingly sourcing high-quality intermediates to accelerate their R&D pipelines. Its CAS No. 2172257-43-9 serves as a unique identifier, facilitating precise cataloging and regulatory compliance.

In conclusion, 3-bromo-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid is a multifaceted compound with broad applications in modern chemistry and drug development. Its integration into peptide synthesis, bioorthogonal reactions, and targeted protein degradation underscores its importance in addressing current scientific challenges. As research continues to uncover new uses for this molecule, its role in advancing precision medicine and biopharmaceutical innovation is expected to grow exponentially.